Cas no 1257535-44-6 (3-Chloro-6-methoxypyridine-2-carboxamide)

• Product Name: 3-Chloro-6-methoxypyridine-2-carboxamide
• CAS No: 1257535-44-6
• MF: C₇H₇ClN₂O₂
• MW: 186.595680475235
• CID: 1222216
• PubChem ID: 51341992
• Update Time: 2025-05-20

3-Chloro-6-methoxypyridine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-chloro-6-methoxy-2-pyridinecarboxamide
• AKOS026675500
• 2-Pyridinecarboxamide, 3-chloro-6-methoxy-
• Ethyl 3-chloro-6-methoxypicolinate
• 3-Chloro-6-methoxypicolinamide
• Ethyl3-chloro-6-methoxypicolinate
• 1001735-31-4
• PS-5031
• SB52642
• 1257535-44-6
• 2-Carbamoyl-3-chloro-6-methoxypyridine
• 3-Chloro-6-methoxypyridine-2-carboxamide
• MFCD17676111

• Inchi： 1S/C7H7ClN2O2/c1-12-5-3-2-4(8)6(10-5)7(9)11/h2-3H,1H3,(H2,9,11)
• InChI Key： BRLSOLNPLPYREH-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(N=C1C(N)=O)OC

Computed Properties

• Exact Mass: 186.0196052g/mol
• Monoisotopic Mass: 186.0196052g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 65.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxamides

Additional information on 3-Chloro-6-methoxypyridine-2-carboxamide

3-Chloro-6-methoxypyridine-2-carboxamide: A Comprehensive Overview

3-Chloro-6-methoxypyridine-2-carboxamide (CAS No. 1257535-44-6) is a versatile organic compound that has garnered significant attention in the fields of chemistry, pharmacology, and materials science. This compound, characterized by its unique structure and functional groups, exhibits a wide range of applications and properties that make it a valuable molecule for both academic and industrial research.

The molecular structure of 3-Chloro-6-methoxypyridine-2-carboxamide consists of a pyridine ring with substituents at positions 2, 3, and 6. The presence of a chlorine atom at position 3, a methoxy group at position 6, and a carboxamide group at position 2 imparts distinct chemical properties to the molecule. These functional groups not only influence the compound's reactivity but also contribute to its potential for use in various chemical transformations and biological applications.

Recent studies have highlighted the importance of 3-Chloro-6-methoxypyridine-2-carboxamide in the development of novel agrochemicals and pharmaceutical agents. For instance, researchers have explored its role as an intermediate in the synthesis of herbicides and fungicides, where its ability to inhibit specific enzymes involved in plant growth has been exploited. Additionally, the compound has shown promise in medicinal chemistry as a potential lead molecule for anti-inflammatory and anticancer drug development.

The synthesis of 3-Chloro-6-methoxypyridine-2-carboxamide involves a series of well-established organic reactions, including nucleophilic substitution, condensation, and oxidation processes. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly routes to this compound, reducing production costs and minimizing waste generation.

In terms of physical properties, 3-Chloro-6-methoxypyridine-2-carboxamide is typically a crystalline solid with a melting point of approximately 180°C. Its solubility in common organic solvents such as dichloromethane and ethanol makes it suitable for various laboratory-scale reactions. The compound's stability under thermal and oxidative conditions has also been extensively studied, providing valuable insights into its storage and handling requirements.

From an environmental perspective, the biodegradability and ecotoxicological effects of 3-Chloro-6-methoxypyridine-2-carboxamide have been evaluated to ensure its safe use in agricultural and industrial settings. Research indicates that the compound undergoes rapid degradation under aerobic conditions, minimizing its persistence in the environment.

Looking ahead, the potential applications of 3-Chloro-6-methoxypyridine-2-carboxamide are expected to expand further as researchers continue to explore its interactions with biological systems and materials. Its unique combination of functional groups positions it as a key player in the development of next-generation chemical products.